Cas no 2378514-41-9 (Benzyl(3,5-dibromophenyl)sulfane)

• Product Name: Benzyl(3,5-dibromophenyl)sulfane
• CAS No: 2378514-41-9
• MF: C₁₃H₁₀Br₂S
• MW: 358.091500759125
• CID: 6781139
• Update Time: 2026-03-12

Benzyl(3,5-dibromophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• Benzyl(3,5-dibromophenyl)sulfane

• Inchi： 1S/C13H10Br2S/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： VZSGDTSVLOTJKG-UHFFFAOYSA-N
• SMILES： S(C1C=C(Br)C=C(Br)C=1)CC1C=CC=CC=1

Additional information on Benzyl(3,5-dibromophenyl)sulfane

Comprehensive Overview of Benzyl(3,5-dibromophenyl)sulfane (CAS No. 2378514-41-9): Properties, Applications, and Research Insights

Benzyl(3,5-dibromophenyl)sulfane (CAS No. 2378514-41-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This sulfur-containing derivative, characterized by the presence of dibromophenyl and benzyl groups, exhibits distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in cross-coupling reactions, ligand design, and functional material synthesis.

The compound's molecular formula, C₁₃H₁₀Br₂S, highlights its high molecular weight and halogen-rich nature, which contribute to its stability and versatility in organic transformations. Recent studies have focused on its role in palladium-catalyzed reactions, where it serves as a precursor for constructing complex aromatic systems. Additionally, its sulfane moiety offers opportunities for further functionalization, aligning with the growing demand for sustainable chemistry and green synthesis methodologies.

In the context of drug discovery, Benzyl(3,5-dibromophenyl)sulfane has been investigated as a building block for bioactive molecules. Its brominated aromatic ring enhances binding affinity in target interactions, a feature leveraged in the development of enzyme inhibitors and receptor modulators. The compound's compatibility with high-throughput screening platforms further underscores its relevance in modern pharmaceutical research.

From an industrial perspective, this compound aligns with trends in specialty chemicals and advanced materials. Its thermal stability and solubility profile make it suitable for applications in polymeric additives and electronic materials, where precise control over molecular architecture is critical. Innovations in nanotechnology and optoelectronics have also spurred interest in its derivatives for light-emitting diodes (LEDs) and sensor technologies.

Environmental and safety considerations are paramount when handling Benzyl(3,5-dibromophenyl)sulfane. While not classified as hazardous under standard regulations, proper laboratory protocols must be followed to mitigate risks associated with brominated compounds. The scientific community emphasizes waste minimization and recycling strategies to align with global ESG (Environmental, Social, and Governance) goals.

Looking ahead, the compound's potential in catalysis and energy storage systems is an active area of exploration. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict novel derivatives of Benzyl(3,5-dibromophenyl)sulfane for next-generation applications. Its integration into circular economy models further highlights its strategic importance in industrial innovation.

In summary, Benzyl(3,5-dibromophenyl)sulfane (CAS No. 2378514-41-9) represents a multifaceted compound with broad implications across scientific and industrial domains. Its synthesis, properties, and applications continue to inspire advancements in organic chemistry, materials science, and life sciences, positioning it as a cornerstone of modern chemical research.